Cas no 2097860-85-8 (N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2097860-85-8
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5474392
• PubChem ID: 126852154
• Update Time: 2025-05-22

N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2097860-85-8
• N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-5-methyl-1,2-oxazole-3-carboxamide
• F6194-1015
• N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide
• AKOS032464997

• Inchi： 1S/C13H16N2O3S/c1-9-5-11(15-18-9)12(16)14-8-13(2,17)6-10-3-4-19-7-10/h3-5,7,17H,6,8H2,1-2H3,(H,14,16)
• InChI Key： QMIHHOVQCSYLOX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(CNC(C1C=C(C)ON=1)=O)O

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide

N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

The compound N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2097860858) is a highly specialized organic molecule with a complex structure that combines functional groups such as the oxazole ring, thiophene ring, and carboxamide group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's unique structure allows for diverse chemical interactions, making it a valuable subject for both academic and industrial research.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and reactivity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate its molecular geometry. The presence of the thiophene ring contributes to the molecule's aromaticity and stability, while the oxazole ring introduces electron-withdrawing properties that enhance its reactivity in certain chemical reactions.

The carboxamide group in this compound plays a crucial role in its ability to form hydrogen bonds, which is essential for its interactions with biological systems. This feature makes it a promising candidate for drug design, particularly in the development of inhibitors for enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. Recent research has explored the compound's ability to modulate protein-protein interactions, a key mechanism in many therapeutic interventions.

In addition to its biological applications, this compound has shown potential in materials science. Its aromatic heterocyclic structure makes it suitable for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). The integration of the thiophene ring into the molecule enhances its electronic properties, making it a valuable component in the design of advanced materials with tailored functionalities.

The synthesis of N-[2-hydroxy...carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by incorporating green chemistry principles, such as using recyclable catalysts and minimizing waste generation. These advancements not only improve the efficiency of production but also align with global efforts to promote sustainable chemical practices.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Its resistance to oxidation and hydrolysis makes it suitable for long-term storage and use in harsh environments. This property is particularly advantageous in industrial applications where durability and reliability are critical factors.

Recent breakthroughs in computational chemistry have enabled researchers to predict the compound's behavior under different conditions with unprecedented accuracy. By leveraging machine learning algorithms and quantum mechanics simulations, scientists can design experiments more efficiently and predict potential challenges before they arise. This integration of computational tools with experimental work has significantly accelerated the development process for this compound.

In conclusion, N-[2-hydroxy...carboxamide (CAS No. 2097860858) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both scientific understanding and technological innovation.